6-Chloro-5-(4-chlorophenyl)-3-pyridinecarboxylic acid

• Molecular Formula: C12H7Cl2NO2
• Molecular Weight: 268.09 g/mol
• IUPAC Name: 6-chloro-5-(4-chlorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-9-3-1-7(2-4-9)10-5-8(12(16)17)6-15-11(10)14/h1-6H,(H,16,17)
• InChI Key: CNOSIRGQGQQTCI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N=CC(=C2)C(=O)O)Cl)Cl

Description

6-Chloro-5-(4-chlorophenyl)-3-pyridinecarboxylic acid is a useful research compound. Its molecular formula is C12H7Cl2NO2 and its molecular weight is 268.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Lithiumhydroxide monohydrate (2.41 g, 57 mmol) was added to a solution of 6-chloro-5-(4-chloro-phenyl)-nicotinic acid methyl ester (8.1 g, 29 mmol) in tetrahydrofuran (120 mL) and water (34 mL) under nitrogen at room temperature. The reaction mixture was stirred for 20 h at room temperature, poured onto ice/water (200 g), acidified with 1 N HCl (120 mL) and the whole was extracted with ethyl acetate (250 mL). The water phase was extracted twice with ethylacetate (2×200 mL), organic phases were combined, dried over MgSO4 and concentrated in vacuo. 6-chloro-5-(4-chloro-phenyl)-nicotinic acid was isolated as a colorless solid and used without further purification; 7.30 g (94% yield). m/z (ISP−): 266.1 (M−H).

Synthesis routes and methods II

Procedure details

6-Chloro-5-(4-chloro-phenyl)-nicotinic acid methyl ester (30.9 g, 0.11 mol) was dissolved in a mixture of tetrahydrofuran (750 mL) and water (250 mL). Lithiumhydroxid monohydrate (13.8 g, 0.33 mol) was added and the mixture was stirred and heated at reflux-temperature for 1 h. After cooling to room temperature the mixture was acidified with hydrochloric acid (2N, 240 mL) and extracted with methyl-t-butylether. Organic phases were pooled, dried with MgSO4 and the mixture concentrated in vacuo. The title compound crystallized from the concentrated solution as a white solid (quant.); MS (ISP) 266.0 (M−H)